(R)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
Overview
Description
(R)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H13Cl2N and its molecular weight is 218.12. The purity is usually 95%.
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Scientific Research Applications
Large-Scale Stereoselective Synthesis
A large-scale, stereoselective synthesis process for a derivative of (R)-6-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride has been developed. This process involves key steps such as the synthesis of sulfinyl imine and its stereoselective reduction, yielding high chemical and stereochemical purity products (Han et al., 2007).
Synthesis of Aminonaphthyl Ketones
The compound has been used as an intermediate for the synthesis of acylated aminonaphthyl ketones. These ketones were produced via acylation and oxidation, followed by stereoselective reduction (Wei-dong, 2013).
Crystal Structure Study
A study on the crystal structure of a compound derived from 1,2,3,4-tetrahydronaphthalen-1-amine demonstrated the presence of intramolecular hydrogen bonds and highlighted its potential for further pharmacological applications (Zhang et al., 2006).
Pharmacological Evaluation
Enantiomers of a derivative of this compound were evaluated pharmacologically for serotonergic and dopaminergic activity, suggesting its potential in developing drugs with selective agonist properties (Stjernlöf et al., 1993).
Synthesis of Dopaminergic Compounds
The compound has been used in the synthesis of dopaminergic compounds, which are significant for their potential dopaminergic activity (Mcdermed et al., 1975).
Synthesis of Retinoid X Receptor-Selective Retinoids
A variant of this compound was used in the synthesis of potent RXR agonists, highlighting its importance in the development of treatments for non-insulin-dependent diabetes mellitus (Faul et al., 2001).
Synthesis of Saluretic Agents
The compound and its derivatives have been synthesized and tested for saluretic and diuretic effects, demonstrating its potential in the development of new therapeutic agents (Deana et al., 1983).
Enantioselective Synthesis for HPV Treatment
An efficient asymmetric synthesis of a derivative of this compound was developed, showing potential as a treatment for human papillomavirus infections (Boggs et al., 2007).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(1R)-6-chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN.ClH/c11-8-4-5-9-7(6-8)2-1-3-10(9)12;/h4-6,10H,1-3,12H2;1H/t10-;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXGVCEPSKLJNQI-HNCPQSOCSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)C=C(C=C2)Cl)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](C2=C(C1)C=C(C=C2)Cl)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1810074-75-9 | |
Record name | 1-Naphthalenamine, 6-chloro-1,2,3,4-tetrahydro-, hydrochloride (1:1), (1R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1810074-75-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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